Cas no 490021-97-1 (3-(4-chlorophenoxy)azetidine;hydrochloride)

• Product Name: 3-(4-chlorophenoxy)azetidine;hydrochloride
• CAS No: 490021-97-1
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• MDL: MFCD00277797
• CID: 858785
• PubChem ID: 57350197
• Update Time: 2025-04-19

3-(4-chlorophenoxy)azetidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-CHLOROPHENOXY)AZETIDINE HYDROCHLORIDE
• 3-(4-Chlorophenoxy)azetidine HCl
• AZETIDINE, 3-(4-CHLOROPHENOXY)-, HYDROCHLORIDE (1:1)
• 3-(4-chlorophenoxy)azetidine;hydrochloride
• AS-78549
• 3-(4-chloro-phenoxy)-azetidine hydrochloride
• AKOS026747356
• 490021-97-1
• DTXSID10722089
• 3-(4-Chlorophenoxy)azetidine--hydrogen chloride (1/1)
• 3-(4-chlorophenoxy)azetidinehydrochloride
• EN300-240221
• DB-093972
• CS-0149172
• A50759
• SY321949
• QSNYTCGPOAJEFH-UHFFFAOYSA-N
• MFCD00277797
• SCHEMBL5222288
• F2167-1682

• MDL： MFCD00277797
• Inchi： 1S/C9H10ClNO.ClH/c10-7-1-3-8(4-2-7)12-9-5-11-6-9;/h1-4,9,11H,5-6H2;1H
• InChI Key： QSNYTCGPOAJEFH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1CNC1.Cl

Computed Properties

• Exact Mass: 219.0217694g/mol
• Monoisotopic Mass: 219.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers